Cas no 31535-00-9 (2-(2-Carbamoylethyl)-2,3-dihydro-6-hydroxy-3-oxopyridazine)

2-(2-Carbamoylethyl)-2,3-dihydro-6-hydroxy-3-oxopyridazine structure
31535-00-9 structure
Product Name:2-(2-Carbamoylethyl)-2,3-dihydro-6-hydroxy-3-oxopyridazine
CAS No:31535-00-9
MF:C7H9N3O3
MW:183.164661169052
CID:4756335
Update Time:2023-08-16

2-(2-Carbamoylethyl)-2,3-dihydro-6-hydroxy-3-oxopyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-6-oxo-1(6H)-pyridazinepropionamide
    • 3-(3-Hydroxy-6-oxo-1(6H)-pyridazinyl)propanamide #
    • 2-(2-Carbamoylethyl)-2,3-dihydro-6-hydroxy-3-oxopyridazine
    • Inchi: 1S/C7H9N3O3/c8-5(11)3-4-10-7(13)2-1-6(12)9-10/h1-2H,3-4H2,(H2,8,11)(H,9,12)
    • InChI Key: AAYKONFWPMOCCN-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(NN1CCC(N)=O)=O

Computed Properties

  • Exact Mass: 183.064391g/mol
  • Monoisotopic Mass: 183.064391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 92.5
  • Molecular Weight: 183.16g/mol
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.